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These application notes provide detailed protocols and quantitative data for the efficient
cleavage and deprotection of oligonucleotides synthesized using the UnyLinker™ 12 universal
support. UnyLinker™ 12 is a novel universal linker molecule designed for the streamlined and
scalable synthesis of oligonucleotides. Its unique, conformationally rigid structure facilitates a
clean and rapid release of the synthesized oligonucleotide under standard deprotection
conditions, yielding high-purity products.[1][2][3]

Cleavage and Deprotection Principles

The cleavage of the oligonucleotide from the UnyLinker™ 12 support and the removal of
protecting groups from the nucleobases are typically performed in a single step using an
amine-based reagent. The most common reagent is aqueous ammonium hydroxide, often used
at elevated temperatures to expedite the process. For oligonucleotides with base-labile
protecting groups, a mixture of ammonium hydroxide and methylamine (AMA) can significantly
reduce deprotection times.[4] A proposed mechanism involves the amine attacking the succinyl
ester linkage, leading to the release of the oligonucleotide with a free 3'-hydroxyl group.[1][3]
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Quantitative Data Summary

The following tables summarize the reported quantitative data on the cleavage and
deprotection of oligonucleotides from UnyLinker™ 12 solid support under various conditions.

Table 1: Ligquid-Phase Cleavage and Deprotection Conditions
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Reagent Temperature Time Efficacy Notes
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_ Room Temp . ,
Ammonium (~20°C) ~4 hours cleavage and oligonucleotides.
Hydroxide deprotection [5][6]
Effective for
various
chemistries
Standard ) )
Concentrated N including 2'-
) condition for
Ammonium 55°C 8 hours deoxy, 2'-O-
) small-scale
Hydroxide ) methyl, 2'-O-
synthesis.[5][6]
methoxyethyl,
LNA, and FANA.
[2][3]
At least 95%
] deprotection
Concentrated Effective for LNA o )
] ] ] ] within 30 minutes
Ammonium 50°C - 60°C 30 mins - 6 hours  oligonucleotides.
] for DMF-
Hydroxide [5][6]
protected
guanine.[5]
Ammonium
Hydroxide / 40% Rapid
] 55°C 2 hours ]
Methylamine deprotection.[6]
(AMA)
Ammonium
Hydroxide / 40% Rapid
) 65°C 1 hour ]
Methylamine deprotection.[6]
(AMA)
For deprotection
40%
o ) of RNA Followed by a
Methylamine in 60°C 30 minutes ] ] ] )
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Ammonium Room Temp 48 hours For deprotection
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oligonucleotides.

[7]

Table 2. Gas-Phase Cleavage and Deprotection Conditions (using NHs gas)

Pressure Temperature Time Yield Notes
Increased yield
40 psi 80°C 15 - 240 mins with pre-wetting
of support.
Increased yield
40 psi 90°C 15 - 240 mins with pre-wetting
of support.
] Pre-wetting with
Optimum
water
) ) condition for )
10 psi 80°C 120 mins ) substantially
dephosphorylatio i
increases yield.
n.[4]
[4]
) Pre-wetting with
Optimum
water
) ] condition for )
10 psi 90°C 60 mins _ substantially
dephosphorylatio ]
increases yield.
n.[4]

[4]

Experimental Protocols

Protocol 1: Standard Liquid-Phase Cleavage and Deprotection using Ammonium Hydroxide

This protocol is suitable for most standard DNA and modified oligonucleotides.

Materials:

¢ Oligonucleotide synthesized on UnyLinker™ 12 solid support (in synthesis column)

o Concentrated ammonium hydroxide (28-30%)
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e 2 mL screw-cap vials

e Heating block or oven

e SpeedVac or lyophilizer

Procedure:

o Carefully remove the synthesis column from the synthesizer.

» Place the column on a collection vial or tube.

e Using a syringe, push the solid support into a 2 mL screw-cap vial.

e Add 1-2 mL of concentrated ammonium hydroxide to the vial containing the solid support.
o Seal the vial tightly.

¢ Incubate the vial at 55°C for 8 hours. For LNA-containing oligonucleotides, incubation at
room temperature for 4 hours or at 50-60°C for 30 minutes to 4 hours can be effective.[5][6]

o After incubation, allow the vial to cool to room temperature.
o Carefully open the vial in a fume hood.

« Filter the solution to separate the solid support from the oligonucleotide-containing solution.
A syringe with a frit can be used for this purpose.

e Wash the solid support with a small volume of water or 20% acetonitrile in water and
combine the washes with the filtrate.

o Dry the combined solution using a SpeedVac or lyophilizer to obtain the deprotected
oligonucleotide.

Protocol 2: Rapid Liquid-Phase Cleavage and Deprotection using AMA

This protocol is recommended for oligonucleotides with base-labile protecting groups to
minimize side reactions.
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Materials:

Oligonucleotide synthesized on UnyLinker™ 12 solid support (in synthesis column)

Ammonium hydroxide/40% Methylamine (AMA) solution (1:1, v/v)

2 mL screw-cap vials

Heating block

SpeedVac or lyophilizer

Procedure:

Follow steps 1-3 from Protocol 1.

Add 1-2 mL of AMA solution to the vial containing the solid support.

Seal the vial tightly.

Incubate the vial at 65°C for 1 hour or at 55°C for 2 hours.[6]

Follow steps 7-11 from Protocol 1 to isolate the deprotected oligonucleotide.

Protocol 3: Gas-Phase Cleavage and Deprotection

This method is suitable for high-throughput applications and avoids the use of large volumes of
agueous ammonia.[4]

Materials:

Oligonucleotide synthesized on UnyLinker™ 12 solid support (in a gas-phase compatible
format, e.qg., 96-well plate)

Anhydrous ammonia (NHs) gas

Pressurized reaction vessel designed for gas-phase reactions

Deionized water
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Procedure:
» Place the synthesis plate/columns in the gas-phase reaction vessel.

e Add a small amount of water to each well/column to wet the support. This has been shown to
substantially increase the yield.[4]

e Seal the reaction vessel.

o Pressurize the vessel with anhydrous ammonia gas to the desired pressure (e.g., 10-40 psi).

[4]
o Heat the vessel to the desired temperature (e.g., 80-90°C).[4]
 Incubate for the specified time (e.g., 60-120 minutes).[4]
 After incubation, safely vent the ammonia gas in a fume hood.

» Elute the cleaved and deprotected oligonucleotide from the solid support using water or a
suitable buffer.

e Dry the eluted oligonucleotide using a SpeedVac or lyophilizer.
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Caption: Proposed mechanism of UnyLinker 12 cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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